Cas no 5633-34-1 (4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline)
5633-34-1 structure
Product Name:4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
CAS No:5633-34-1
MF:C16H17N3
MW:251.326283216476
CID:1602256
PubChem ID:762578
Update Time:2025-04-21
4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
- 4-(5-Isopropyl-1H-benzimidazol-2-yl)aniline
- Benzenamine, 4-[5-(1-methylethyl)-1H-benzimidazol-2-yl]-
- 4-(6-propan-2-yl-1H-benzimidazol-2-yl)aniline
- 4-(5-Isopropyl-1H-benzoimidazol-2-yl)-phenylamine
- HMS1607N11
- Oprea1_092410
- 4-(5-Isopropyl-1 H -benzoimidazol-2-yl)-phenylamine
- DTXSID20354037
- EU-0033679
- AKOS000634843
- Oprea1_445240
- 4-(5-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
- CCG-103337
- 303099-05-0
- 4-(6-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
- 5633-34-1
-
- Inchi: 1S/C16H17N3/c1-10(2)12-5-8-14-15(9-12)19-16(18-14)11-3-6-13(17)7-4-11/h3-10H,17H2,1-2H3,(H,18,19)
- InChI Key: NJSJUUVCEGAWOL-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(=CC=2)N)=NC2=CC=C(C=C12)C(C)C
Computed Properties
- Exact Mass: 251.14241
- Monoisotopic Mass: 251.142248
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54.7
Experimental Properties
- Density: 1.181
- Boiling Point: 471.9°C at 760 mmHg
- Flash Point: 270.5°C
- Refractive Index: 1.671
- PSA: 54.7
4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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